Cas no 2228484-64-6 (methyl 3-(6-chloro-5-methylpyridin-3-yl)-2-hydroxypropanoate)

• Product Name: methyl 3-(6-chloro-5-methylpyridin-3-yl)-2-hydroxypropanoate
• CAS No: 2228484-64-6
• MF: C₁₀H₁₂ClNO₃
• MW: 229.660181999207
• CID: 6301870
• PubChem ID: 165899786
• Update Time: 2025-06-13

methyl 3-(6-chloro-5-methylpyridin-3-yl)-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(6-chloro-5-methylpyridin-3-yl)-2-hydroxypropanoate
• EN300-1993817
• 2228484-64-6

• Inchi： 1S/C10H12ClNO3/c1-6-3-7(5-12-9(6)11)4-8(13)10(14)15-2/h3,5,8,13H,4H2,1-2H3
• InChI Key： STGCSNOFXXHRIW-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=N1)CC(C(=O)OC)O

Computed Properties

• Exact Mass: 229.0505709g/mol
• Monoisotopic Mass: 229.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.4Ų

Additional information on methyl 3-(6-chloro-5-methylpyridin-3-yl)-2-hydroxypropanoate

Comprehensive Analysis of Methyl 3-(6-chloro-5-methylpyridin-3-yl)-2-hydroxypropanoate (CAS No. 2228484-64-6)

In the realm of fine chemicals and pharmaceutical intermediates, methyl 3-(6-chloro-5-methylpyridin-3-yl)-2-hydroxypropanoate (CAS No. 2228484-64-6) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its pyridine backbone and hydroxypropanoate ester functionality, is increasingly studied for its role in synthetic chemistry and drug development. Researchers and industry professionals are exploring its utility in creating novel bioactive molecules, aligning with the growing demand for high-value intermediates in agrochemicals and pharmaceuticals.

The molecular structure of methyl 3-(6-chloro-5-methylpyridin-3-yl)-2-hydroxypropanoate features a chloro-methylpyridine moiety, which enhances its reactivity in cross-coupling reactions—a hot topic in modern organic synthesis. This attribute makes it a candidate for palladium-catalyzed reactions, a frequently searched term among chemists optimizing Suzuki-Miyaura or Buchwald-Hartwig protocols. Its ester group further allows derivatization, catering to the trend of molecular diversification in medicinal chemistry.

From an industrial perspective, the compound’s synthesis and scalability are under scrutiny, particularly amid rising interest in green chemistry and sustainable manufacturing. Questions like “How to improve yield in hydroxypropanoate synthesis?” or “What are the alternatives to toxic solvents in pyridine derivatization?” reflect common user queries. Innovations in catalytic methods and solvent-free reactions could position this intermediate as a benchmark for eco-friendly production.

Analytical techniques such as HPLC, NMR, and mass spectrometry are pivotal for quality control of CAS No. 2228484-64-6, addressing another frequent search theme: “How to characterize complex heterocycles?” The compound’s chromatographic behavior and spectral fingerprints are well-documented, aiding laboratories in compliance with stringent ICH guidelines for impurities.

In drug discovery, the hydroxypropanoate scaffold is linked to bioisosteric replacement strategies—a trending approach to optimize pharmacokinetics. This aligns with searches like “pyridine-based drug candidates 2024” or “ester prodrugs design.” While not a therapeutic agent itself, the compound’s role in constructing targeted delivery systems or enzyme inhibitors is a subject of active research.

Regulatory and safety profiles of methyl 3-(6-chloro-5-methylpyridin-3-yl)-2-hydroxypropanoate adhere to global standards like REACH and FDA guidelines. Discussions on “handling hygroscopic compounds” or “stability under ambient conditions” are relevant, given its hydroxyl group sensitivity. Proper storage in desiccated environments is often emphasized in technical datasheets.

Market-wise, the demand for custom synthesis and contract manufacturing of such intermediates is rising, driven by pharmaceutical outsourcing trends. Keywords like “bulk suppliers of CAS 2228484-64-6” or “GMP-grade pyridine derivatives” highlight commercial interest. Suppliers increasingly provide COA (Certificate of Analysis) and MSDS documentation to meet buyer expectations.

In conclusion, methyl 3-(6-chloro-5-methylpyridin-3-yl)-2-hydroxypropanoate exemplifies the intersection of synthetic utility and industrial applicability. Its versatility in heterocyclic chemistry, combined with evolving process optimization techniques, ensures its relevance in answering contemporary challenges in chemical R&D.